Cas no 107616-24-0 (N-(2-nitrophenyl)-n-prop-2-enylacetamide)

• Product Name: N-(2-nitrophenyl)-n-prop-2-enylacetamide
• CAS No: 107616-24-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1183687
• PubChem ID: 10822780
• Update Time: 2025-04-20

N-(2-nitrophenyl)-n-prop-2-enylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-nitrophenyl)-n-prop-2-enylacetamide
• o-nitro-N-allylacetanilide
• ACMC-20mb2n
• o-nitro-N-2-propenylacetanilide
• N-allyl-N-(2-nitrophenyl)acetamide
• CTK0D6520
• Acetamide, N-(2-nitrophenyl)-N-2-propenyl-
• N-(2-nitrophenyl)-N-(2-propenyl)acetamide
• o-nitro-N-allylacetanilide; ACMC-20mb2n; o-nitro-N-2-propenylacetanilide; N-allyl-N-(2-nitrophenyl)acetamide; CTK0D6520; Acetamide, N-(2-nitrophenyl)-N-2-propenyl-; N-(2-nitrophenyl)-N-(2-propenyl)acetamide;
• DTXSID60445392
• 107616-24-0

• Inchi： 1S/C11H12N2O3/c1-3-8-12(9(2)14)10-6-4-5-7-11(10)13(15)16/h3-7H,1,8H2,2H3
• InChI Key： SVGGGHDOKXRTDV-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC=C)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.1Ų